Cas no 2680892-09-3 (tert-butyl N-[1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]carbamate
• CAS No: 2680892-09-3
• MF: C₁₅H₂₀BrNO₄
• MW: 358.227603912354
• CID: 6043032
• PubChem ID: 165927885
• Update Time: 2025-10-29

tert-butyl N-[1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680892-09-3
• tert-butyl N-[1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]carbamate
• EN300-28299488

• Inchi： 1S/C15H20BrNO4/c1-9(17-14(18)21-15(2,3)4)10-7-12-13(8-11(10)16)20-6-5-19-12/h7-9H,5-6H2,1-4H3,(H,17,18)
• InChI Key： MTFLVXVABLNMJK-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C(C)NC(=O)OC(C)(C)C)OCCO2

Computed Properties

• Exact Mass: 357.05757g/mol
• Monoisotopic Mass: 357.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-[1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]carbamate

Professional Introduction to Compound with CAS No. 2680892-09-3 and Product Name: *tert-butyl N-[1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]carbamate*

Compound with the CAS number 2680892-09-3 and the product name tert-butyl N-[1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]carbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and molecular pharmacology. The intricate arrangement of functional groups within its framework suggests a high degree of specificity, making it a promising candidate for further investigation.

The core structure of this compound incorporates a 7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl moiety, which is a key feature contributing to its unique chemical properties. This moiety is known for its ability to interact with various biological targets, making it a valuable component in the design of bioactive molecules. The presence of a tert-butyl carbamate group further enhances the compound's stability and reactivity, allowing for diverse synthetic modifications and functionalizations.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The 7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl group in this compound has shown promise in preliminary studies as a potential scaffold for neuroactive agents. Research indicates that this moiety can interact with specific receptors and enzymes involved in neurotransmission, offering a basis for the development of new therapeutic strategies.

The pharmaceutical industry has been actively exploring innovative approaches to address various health challenges. The compound in question aligns well with these efforts, as its molecular design allows for targeted interactions with biological systems. The combination of the 7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl and tert-butyl carbamate groups provides a versatile platform for further chemical modifications, enabling researchers to fine-tune its properties for specific applications.

One of the most exciting aspects of this compound is its potential role in the development of next-generation pharmaceuticals. The ability to modify its structure while maintaining its core bioactive properties opens up numerous possibilities for creating drugs with enhanced efficacy and reduced side effects. Current research is focused on understanding how different functional groups within this compound influence its biological activity, which could lead to breakthroughs in treating complex diseases.

The synthesis of such complex molecules requires sophisticated techniques and methodologies. Advanced computational methods are being employed to predict the behavior of this compound under various conditions, aiding in the design of more effective synthetic routes. These computational approaches are complemented by experimental validations, ensuring that the theoretical predictions align with real-world observations.

In conclusion, compound with CAS number 2680892-09-3, known as tert-butyl N-[1-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]carbamate, represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure and functional groups make it a promising candidate for further investigation into drug development and molecular pharmacology. As research continues to uncover new applications for this compound, it is expected to play a crucial role in shaping the future of medicinal chemistry.